Cas no 72734-73-7 (4-(2-Methoxyphenyl)-2-methylbutan-2-amine)

• Product Name: 4-(2-Methoxyphenyl)-2-methylbutan-2-amine
• CAS No: 72734-73-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 4756170
• PubChem ID: 18349678
• Update Time: 2025-06-09

4-(2-Methoxyphenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyphenyl)-2-methylbutan-2-amine
• 2-amino-2-methyl-4-(2-methoxyphenyl)butane
• 1,1-dimethyl-3-(2-methoxy-phenyl)-propanamine
• 4-(2-Methoxyphenyl)-2-methylbutan-2-amine

• Inchi： 1S/C12H19NO/c1-12(2,13)9-8-10-6-4-5-7-11(10)14-3/h4-7H,8-9,13H2,1-3H3
• InChI Key： CACZNUBIIFCWQY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC(C)(C)N

Computed Properties

• Exact Mass: 193.146664g/mol
• Monoisotopic Mass: 193.146664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2
• Molecular Weight: 193.28g/mol

Additional information on 4-(2-Methoxyphenyl)-2-methylbutan-2-amine

Introduction to 4-(2-Methoxyphenyl)-2-methylbutan-2-amine (CAS No. 72734-73-7) and Its Emerging Applications in Chemical Biology

4-(2-Methoxyphenyl)-2-methylbutan-2-amine, identified by its CAS number 72734-73-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a benzylamine moiety substituted with a methylbutan-2-amine side chain and an electron-donating methoxy group at the ortho position of the phenyl ring, presents a unique combination of chemical properties that make it a promising candidate for various biochemical applications.

The structural framework of 4-(2-Methoxyphenyl)-2-methylbutan-2-amine encompasses several key functional groups that contribute to its versatility. The presence of the methylbutan-2-amine moiety introduces a secondary amine, which can participate in hydrogen bonding interactions and serve as a nucleophilic site for further derivatization. Concurrently, the methoxyphenyl group enhances lipophilicity while providing a tunable electronic environment due to the electron-donating nature of the methoxy substituent. This balance between hydrophilicity and lipophilicity, coupled with the aromatic system, makes the compound an attractive scaffold for drug discovery efforts.

In recent years, there has been growing interest in exploring the pharmacological potential of amine derivatives, particularly those incorporating aromatic rings with electron-donating groups. The 4-(2-Methoxyphenyl)-2-methylbutan-2-amine structure aligns well with this trend, as it combines elements known to enhance binding affinity and metabolic stability. Preliminary computational studies have suggested that this compound may exhibit favorable interactions with biological targets, making it a candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 4-(2-Methoxyphenyl)-2-methylbutan-2-amine is its potential role as an intermediate in the synthesis of more complex bioactive molecules. The secondary amine functionality allows for facile coupling via reductive amination or amide bond formation, enabling the construction of peptidomimetics or enzyme inhibitors. Additionally, the aromatic ring can be modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, expanding its utility in constructing heterocyclic scaffolds prevalent in modern drug candidates.

Recent advancements in spectroscopic techniques have enabled more detailed characterization of 4-(2-Methoxyphenyl)-2-methylbutan-2-amine, revealing insights into its conformational preferences and dynamic behavior in solution. NMR studies indicate that the molecule adopts multiple equilibria between different rotamers, with the methylbutan-2-amine side chain exhibiting significant flexibility. This conformational diversity may influence its interactions with biological targets, offering opportunities to fine-tune pharmacokinetic properties through structural modifications.

The pharmaceutical industry has increasingly recognized the importance of molecular diversity in drug discovery pipelines. Compounds like 4-(2-Methoxyphenyl)-2-methylbutan-2-amine contribute to this diversity by providing novel structural motifs that can be explored for their biological activity. Current research efforts are focused on evaluating its potential as a scaffold for kinase inhibitors, given the prevalence of aromatic amine derivatives in successful kinase-targeted therapies. Preliminary assays suggest that this compound may exhibit inhibitory activity against certain kinases, although further optimization is required to enhance potency and selectivity.

Beyond its applications in small-molecule drug discovery, 4-(2-Methoxyphenyl)-2-methylbutan-2-amine has shown promise as a building block in materials science. Its ability to participate in polymerization reactions or form coordination complexes with metal ions opens up avenues for developing novel functional materials. For instance, metallocomplexes derived from this compound could exhibit luminescent properties useful in sensors or optoelectronic devices.

The synthesis of 4-(2-Methoxyphenyl)-2-methylbutan-2-amine presents an interesting challenge due to the need to introduce multiple functional groups with high regioselectivity. Traditional synthetic routes often involve multi-step sequences starting from readily available precursors such as 2-methoxybenzaldehyde and isobutyraldehyde. Recent methodological advances have streamlined these processes by employing catalytic systems that facilitate selective functionalization while minimizing side reactions.

In conclusion, 4-(2-Methoxyphenyl)-2-methylbutan-2-amine (CAS No. 72734-73-7) represents a structurally versatile compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts targeting kinases and other enzymes, while also serving as a valuable intermediate for constructing more complex bioactive molecules. As research continues to uncover new applications for this compound, its importance is likely to grow within both academic and industrial settings.